Cas no 71342-91-1 (1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with Dyer鈥檚 mulberry extract)

• Product Name: 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with Dyer鈥檚 mulberry extract
• CAS No: 71342-91-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 548222
• PubChem ID: 6790
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with Dyer鈥檚 mulberry extract Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with C.I. Natural Yellow 11
• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with Dyer's mulberry extract
• AC-10940
• AKOS000119622
• 4-Amino-1-naphthalenesulfonicAcid
• 90459-10-2
• 1-amino-4-naphthalenesulphonic acid
• NSC4155
• VS-12626
• EN300-19723
• NSC-4155
• CHEMBL444041
• 1,4-Naphthionic acid
• 1-Naphthylamine-4-sulfonic acid 4-Amino-1-naphthalenesulfonic acid
• 1-NAPHTHYLAMINE-4-SULFONIC ACID [MI]
• EINECS 201-567-9
• Piria-Saeure
• Kyselina 1-naftylamin-4-sulfonova
• Kyselina nafthionova
• 4-Amino-1-naphthalinsulfonsaeure
• 1-Napthylamine-4-sulfonic acid
• DTXSID3058909
• Piria's acid
• alpha-Naphthylamine-4-sulfonic acid
• Naphthionic acid
• 8ZIK65C5CD
• Kyselina nafthionova [Czech]
• D87585
• CS-0046234
• USAF M-5
• CHEBI:38219
• 4-Aminonaphthalene-1-sulphonic acid
• 4-amino-1-naphthalene sulfonic acid
• .alpha.-Naphthylamine-p-sulfonic acid
• AI3-52278
• WLN: L66J BZ ESWQ
• 84-86-6
• 71342-91-1
• 4-Amino-1-napthalenesulphonic acid
• 1-Naphthylamine-4-sulfonic acid;4-amino-1-naphthalenesulfonic acid
• Kyselina 1-naftylamin-4-sulfonova [Czech]
• SCHEMBL150853
• 4-Aminonaphthalin-1-sulfonsaeure
• 1-Naphthylamin-4-sulfonsaeure
• naphthionsaure
• 4-amino-naphthalene-1-sulfonic acid
• A0344
• NS00004296
• 4-Aminonaphthalene-1-sulfonic acid
• FT-0617435
• .alpha.-Naphthylamine-4-sulfonic acid
• 1-Naphthylamin-4-sulfonsA currencyure
• 1-Naphthalenesulfonic acid,4-amino-,diazotized,coupled with diazotized aniline and resorcinol
• Naphthionsaeure
• NSC 4155
• 1-Amino-4-naphthalenesulfonic acid
• 4-AMINO-1-NAPHTHALENESULFONIC ACID
• Q6964882
• 1-Aminonaphthalene-4-sulfonic acid
• 4-Amino-1-naphthalenesulfonic acid, 97%
• W-109305
• 1-Naphthylamine-4-sulfonic acid
• 1-Amino-4-sulfonaphthalene
• MFCD00004027
• 1-Naphthalenesulfonic acid, 4-amino-
• 4-amino-1-naphthalenesulphonic acid
• UNII-8ZIK65C5CD
• Sulfonaphtin
• 1-Naphthylamine-4-sulfonicacid
• alpha-Naphthylamine-p-sulfonic acid
• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with Dyer鈥檚 mulberry extract

• Inchi： 1S/C10H9NO3S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6H,11H2,(H,12,13,14)
• InChI Key： NRZRRZAVMCAKEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų